carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1)

• IUPAC Name: carbonic acid;1,5-dimethyl-2-phenylpyrazol-3-imine
• InChI: InChI=1S/C11H13N3.CH2O3/c1-9-8-11(12)14(13(9)2)10-6-4-3-5-7-10;2-1(3)4/h3-8,12H,1-2H3;(H2,2,3,4)
• InChI Key: PDIFIQAJGOLWEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=N)N(N1C)C2=CC=CC=C2.C(=O)(O)O
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

Carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1), also known as CPZ, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of pyrazoline and has been shown to have various biochemical and physiological effects. In

Scientific Research Applications

Carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit the activity of carbonic anhydrase enzymes. These enzymes play a crucial role in the regulation of acid-base balance in the body and are involved in various physiological processes. carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) has been shown to have a high affinity for carbonic anhydrase II, making it a potential candidate for the development of carbonic anhydrase inhibitors.

Mechanism of Action

The mechanism of action of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) involves its ability to bind to the active site of carbonic anhydrase II. This binding inhibits the enzyme's ability to catalyze the conversion of carbon dioxide and water into carbonic acid. As a result, the pH of the surrounding environment is altered, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase II activity can lead to a decrease in the production of bicarbonate ions, which are important for maintaining pH balance in the body. This can lead to a decrease in the production of gastric acid, making carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) a potential candidate for the treatment of acid-related disorders such as peptic ulcers.

Advantages and Limitations for Lab Experiments

One of the main advantages of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) is its high affinity for carbonic anhydrase II. This makes it a potential candidate for the development of carbonic anhydrase inhibitors. However, one of the limitations of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) is its potential toxicity. Studies have shown that high doses of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) can lead to liver damage and other adverse effects.

Future Directions

There are several future directions for the study of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1). One area of interest is its potential use in the treatment of acid-related disorders such as peptic ulcers. Another area of interest is its potential use as a carbonic anhydrase inhibitor for the treatment of glaucoma. Additionally, further studies are needed to determine the optimal dosage and potential side effects of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1).
Conclusion
In conclusion, carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) is a chemical compound that has been widely studied for its potential applications in scientific research. Its ability to inhibit the activity of carbonic anhydrase II makes it a potential candidate for the development of carbonic anhydrase inhibitors. However, further studies are needed to determine its optimal dosage and potential side effects.

Synthesis Methods

The synthesis of carbonic acid - 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-imine (1:1) can be achieved through a reaction between 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one and hydroxylamine hydrochloride. This reaction takes place in the presence of sodium acetate and acetic acid. The resulting compound is then further purified through recrystallization using ethanol.